Cas no 62294-16-0 (1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-)

• Product Name: 1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-
• CAS No: 62294-16-0
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 450459
• Update Time: 2024-01-30

1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-
• 1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(2-oxiranylmethoxy)-

• Inchi： 1S/C12H17N3O4/c16-15(17)11-6-14(9-4-2-1-3-5-9)13-12(11)19-8-10-7-18-10/h6,9-10H,1-5,7-8H2
• InChI Key： VWCLWZJKUOOWPI-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C=C([N+]([O-])=O)C(OCC2CO2)=N1

Computed Properties

• Exact Mass: 267.12201

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 458.3±25.0 °C(Predicted)
• PSA: 82.72
• pka: -0.94±0.12(Predicted)